Cas no 1379333-35-3 (2-Methyl-5-oxopyrrolidine-2-carbothioamide)

• Product Name: 2-Methyl-5-oxopyrrolidine-2-carbothioamide
• CAS No: 1379333-35-3
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 5799506
• PubChem ID: 129934352
• Update Time: 2025-05-26

2-Methyl-5-oxopyrrolidine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1379333-35-3
• EN300-7456401
• 2-Methyl-5-oxopyrrolidine-2-carbothioamide

• Inchi： 1S/C6H10N2OS/c1-6(5(7)10)3-2-4(9)8-6/h2-3H2,1H3,(H2,7,10)(H,8,9)
• InChI Key： AJYOQOGFJSYYNQ-UHFFFAOYSA-N
• SMILES： S=C(C1(C)CCC(N1)=O)N

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 87.2Ų

Additional information on 2-Methyl-5-oxopyrrolidine-2-carbothioamide

Recent Advances in the Study of 2-Methyl-5-oxopyrrolidine-2-carbothioamide (CAS: 1379333-35-3)

2-Methyl-5-oxopyrrolidine-2-carbothioamide (CAS: 1379333-35-3) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and biomedical research.

The compound's unique structure, featuring a pyrrolidine ring with a carbothioamide substituent, makes it a promising candidate for modulating various biological pathways. Researchers have investigated its role as a potential inhibitor of enzymes involved in inflammatory and metabolic disorders. Notably, its interaction with specific protein targets has been elucidated through advanced computational and experimental techniques.

One of the key findings in recent literature is the compound's ability to selectively inhibit certain kinases, which are critical in signal transduction pathways. This property has been leveraged in the design of novel therapeutics for conditions such as cancer and autoimmune diseases. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized to assess its suitability as a drug candidate.

Further studies have focused on optimizing the synthesis of 2-Methyl-5-oxopyrrolidine-2-carbothioamide to improve yield and purity. Green chemistry approaches have been employed to reduce environmental impact while maintaining high efficiency. These advancements are crucial for scaling up production for preclinical and clinical studies.

In conclusion, the ongoing research on 2-Methyl-5-oxopyrrolidine-2-carbothioamide (CAS: 1379333-35-3) highlights its potential as a versatile scaffold in medicinal chemistry. Future directions may include exploring its applications in combination therapies and further elucidating its molecular targets to expand its therapeutic utility.